Cas no 66096-08-0 (2-[2-[(3-ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl]but-1-enyl]-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium)

• Product name: 2-[2-[(3-ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl]but-1-enyl]-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium
• CAS No: 66096-08-0
• MF: C₂₇H₃₂N₂O₃S₃
• MW: 528.74958
• CID: 963265
• PubChem ID: 44145814

2-[2-[(3-ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl]but-1-enyl]-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(3-ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl]but-1-enyl]-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium
• 3-[2-[2-[(3-ethyl-5-methyl-1,3-benzothiazol-2-ylidene)methyl]but-1-enyl]-5,6-dimethyl-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
• 2-(2-((3-Ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl)but-1-enyl)-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium
• 66096-08-0
• EINECS 266-140-1

• Inchi： InChI=1S/C27H32N2O3S3/c1-6-21(16-26-28(7-2)22-13-18(3)9-10-24(22)33-26)17-27-29(11-8-12-35(30,31)32)23-14-19(4)20(5)15-25(23)34-27/h9-10,13-17H,6-8,11-12H2,1-5H3
• InChI Key： GUNWUUGCMQOMAX-UHFFFAOYSA-N
• SMILES： CCC(=CC1=[N+](C2=C(S1)C=C(C(=C2)C)C)CCCS(=O)(=O)[O-])C=C3N(C4=C(S3)C=CC(=C4)C)CC

Computed Properties

• Exact Mass: 528.15776
• Monoisotopic Mass: 528.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 126A^2
• XLogP3: 7.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 64.32

Additional information on 2-[2-[(3-ethyl-5-methylbenzothiazol-2(3H)-ylidene)methyl]but-1-enyl]-5,6-dimethyl-3-(3-sulphonatopropyl)benzothiazolium

测试